N-(4-{[2-(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: N-[4-[[2-(2-methoxyphenoxy)acetyl]amino]phenyl]butanamide
• InChI: InChI=1S/C19H22N2O4/c1-3-6-18(22)20-14-9-11-15(12-10-14)21-19(23)13-25-17-8-5-4-7-16(17)24-2/h4-5,7-12H,3,6,13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: GKYMBRKDQFCGSV-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2OC

Description

N-(4-{[2-(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide, commonly referred to as MPAB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPAB belongs to a class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been found to have various biochemical and physiological effects.

Mechanism of Action

MPAB works by inhibiting the activity of N-(4-{[2-(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide, an enzyme that breaks down endocannabinoids, which are natural compounds that regulate various physiological processes. By inhibiting N-(4-{[2-(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide, MPAB increases the levels of endocannabinoids in the body, which can have various effects on the body's physiological processes.
Biochemical and Physiological Effects:
MPAB has been found to have various biochemical and physiological effects. It has been found to increase the levels of endocannabinoids in the body, which can have various effects on the body's physiological processes, including pain perception, inflammation, anxiety, and depression. MPAB has also been found to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

MPAB has several advantages for lab experiments. It is a potent and selective N-(4-{[2-(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide inhibitor, which makes it an ideal tool for studying the physiological effects of endocannabinoids. However, MPAB has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on the body are not well understood. Additionally, the synthesis of MPAB is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of MPAB. One potential direction is the development of new and more efficient synthesis methods for MPAB. Another potential direction is the study of the long-term effects of MPAB on the body. Additionally, the potential therapeutic applications of MPAB in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease, warrant further investigation. Finally, the study of the physiological effects of endocannabinoids and their potential therapeutic applications is an area of active research that will likely continue to yield new insights in the future.

Synthesis Methods

The synthesis of MPAB involves the reaction of 4-aminophenylbutyric acid with 2-(2-methoxyphenoxy)acetyl chloride in the presence of a base. The resulting product is then treated with thionyl chloride to form the corresponding acid chloride, which is reacted with N-(2-aminoethyl)ethanolamine to yield MPAB.

Scientific Research Applications

MPAB has been extensively studied for its potential applications in scientific research. It has been found to have various pharmacological effects, including analgesic, anti-inflammatory, anxiolytic, and antidepressant effects. MPAB has also been found to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.